Cas no 88-27-7 (2,6-Di-tert-butyl-4-(dimethylamino)methylphenol)

2,6-Di-tert-butyl-4-(dimethylamino)methylphenol structure

88-27-7 structure

Product Name:2,6-Di-tert-butyl-4-(dimethylamino)methylphenol

CAS No:88-27-7

Molecular Formula:C₁₇H₂₉NO

Molecular Weight:263.418265104294

MDL:MFCD00026283

CID:81744

PubChem ID:66609

2,6-Di-tert-butyl-4-(dimethylamino)methylphenol Properties

Names and Identifiers

- N,N-dimethyl-3,5-di-tert-butyl-4-hydroxybenzylamine
- 4-Dimethylaminomethyl-2,6-di-tert-butylphenol
- Dimethyl(3,5-di-tert-butyl-4-hydroxybenzyl)amine
- Dibutyldimethylaminomethylphenol
- 2,6-Di-tert-butyl-4-dimethylaminomethylphenol
- 2,6-ditert-butyl-4-[(dimethylamino)methyl]phenol
- Ethanox 703
- Ethanox? 703
- 2,6-Di-tert-butyl-4-(dimethylaminomethyl)phenol
- 2,6-di-tert-butyl-alpha-(dimethylamino)-p-creso
- 2,6-di-tert-butyl-alpha-(dimethylamino)-p-cresol
- agidol 3
- Ethyl 703
- F 1 (Antioxidant)
- Ethyl antioxidant 703
- 2,6-Di-tert-butyl-4-(dimethylamino)methylphenol
- 2,6-Di-tert-butyl-alpha-dimethylamino-p-cresol
- 2,6-Di-tert-butyl-4-[(dimethylamino)methyl]phenol
- N-(3,5-Di-tert-butyl-4-hydroxybenzyl)dimethylamine
- 8TK6VR2KYX
- 2,6-Di-tert-butyl-.alp
- 4-[(dimethylamino)methyl]-2,6-bis(1,1-dimethylethyl)-Phenol
- 2-,6-Di-tert-butyl-N-N-dimethylamino-p-cresol
- 4-[(Dimethylamino)methyl]-2,6-bis(1,1-dimethylethyl)phenol (ACI)
- p-Cresol, 2,6-di-tert-butyl-α-(dimethylamino)- (7CI, 8CI)
- (3,5-di-tert-Butyl-4-hydroxybenzyl)dimethylamine
- 2,6-Di-tert-butyl-4-(N,N-dimethylaminomethyl)phenol
- 2,6-Di-tert-butyl-α-(dimethylamino)-4-cresol
- 2,6-Di-tert-butyl-α-(dimethylamino)-p-cresol
- 4-(N,N-Dimethylaminomethyl)-2,6-di-tert-butylphenol
- 4-[(Dimethylamino)methyl]-2,6-di-tert-butylphenol
- Antioxidant 703
- F 1
- Ionol 103
- N,N-Dimethyl(3,5-di-tert-butyl-4-hydroxybenzyl)amine
- N,N-Dimethyl-(3,5-di-tert-butyl-4-oxybenzyl)amine
- N,N-Dimethyl-3,5-bis(1,1-dimethylethyl)-4-hydroxybenzylamine
- N-(3,5-di-tert-Butyl-4-hydroxybenzyl)-N,N-dimethylamine
- NSC 27823
- NSC 58410
- OMI
- +Expand
- MDL： MFCD00026283
- InChIKey： VMZVBRIIHDRYGK-UHFFFAOYSA-N
- Inchi： 1S/C17H29NO/c1-16(2,3)13-9-12(11-18(7)8)10-14(15(13)19)17(4,5)6/h9-10,19H,11H2,1-8H3
- SMILES： OC1C(C(C)(C)C)=CC(CN(C)C)=CC=1C(C)(C)C
- BRN： 0884076

Computed Properties

Exact Mass: 263.22500
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Rotatable Bond Count: 4
Monoisotopic Mass: 263.225
Heavy Atom Count: 19
Complexity: 261
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 4.7
Tautomer Count: 2
Surface Charge: 0
Topological Polar Surface Area: 23.5

Experimental Properties

LogP: 4.04880
PSA: 23.47000
Refractive Index: 1.5020 (estimate)
Boiling Point: 179°C/40mmHg(lit.)
Melting Point: 93.0 to 96.0 deg-C
Flash Point: 138°C
Color/Form: White or light yellow crystalline powder.
Solubility: Soluble in benzene, insoluble in water and 10% sodium hydroxide solution.
Density: 0.9225 (rough estimate)

2,6-Di-tert-butyl-4-(dimethylamino)methylphenol Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P003GMU-500g	N,N-dimethyl-3,5-di-tert-butyl-4-hydroxybenzylamine	88-27-7	98%	500g	$12.00	2024-04-20
A2B Chem LLC	AB60726-500g	N,N-dimethyl-3,5-di-tert-butyl-4-hydroxybenzylamine	88-27-7	98%	500g	$11.00	2024-04-19
Aaron	AR003GV6-5g	N,N-dimethyl-3,5-di-tert-butyl-4-hydroxybenzylamine	88-27-7	98%	5g	$3.00
abcr	AB133438-25 g	2,6-Di-tert-butyl-4-(dimethylaminomethyl)phenol, 96%; .	88-27-7	96%	25g	€46.20	2023-05-10
Ambeed	A568582-100g	N,N-dimethyl-3,5-di-tert-butyl-4-hydroxybenzylamine	88-27-7	98%	100g	$6.0	2024-07-18
Chemenu	CM373182-100g	N,N-dimethyl-3,5-di-tert-butyl-4-hydroxybenzylamine	88-27-7	95%+	100g	$51
Cooke Chemical	A3564112-5g	2,6-Di-<i>tert</i>-butyl-4-dimethylaminomethylphenol	88-27-7	98%	5g	RMB 25.60	2023-04-14
Enamine	EN300-22956352-0.05g	2,6-di-tert-butyl-4-[(dimethylamino)methyl]phenol	88-27-7	95%	0.05g	$19.0	2024-06-20
eNovation Chemicals LLC	D760027-500g	N,N-dimethyl-3,5-di-tert-butyl-4-hydroxybenzylamine	88-27-7	98.0%	500g	$255	2022-06-09
Fluorochem	222226-25g	N,N-dimethyl-3,5-di-tert-butyl-4-hydroxybenzylamine	88-27-7	95%	25g	￡45.00	2022-02-28

2,6-Di-tert-butyl-4-(dimethylamino)methylphenol Synthesis

Synthetic Circuit 1

128-39-2

124-40-3

50-00-0

88-27-7

Reaction Conditions

1.1 Solvents: Ethanol , Water

Reference

Heterocyclic spirocyclohexadienones from substituted phenols

Moehrle, H.; et al, Zeitschrift fuer Naturforschung, 1995, 50(12), 1859-68

Synthetic Circuit 2

128-39-2

124-40-3

50-00-0

88-27-7

Reaction Conditions

1.1 Reagents: Acetic acid Solvents: Water ; 4 h, reflux; cooled

Reference

Synthesis and hepatoprotector activity of water-soluble derivatives of aminoalkylphenols

Dyubchenko, O. I.; et al, Pharmaceutical Chemistry Journal, 2006, 40(5), 243-247

Synthetic Circuit 3

2091-51-2

124-40-3

88-27-7

Reaction Conditions

1.1 Solvents: Tetrahydrofuran ; 2 h, 273 K

Reference

2,6-Di-tert-butyl-4-(dimethylaminomethyl)phenol

Zeng, Tao; et al, Acta Crystallographica, 2008, 64(1),

Synthetic Circuit 4

955-01-1

124-40-3

88-27-7

Reaction Conditions

1.1 1 h, reflux

Reference

Preparation of chloro- and aminomethyl derivatives of sterically hindered phenols

Guseinov, I. Sh.; et al, Azerbaidzhanskii Khimicheskii Zhurnal, 2007, (4), 114-117

Synthetic Circuit 5

955-01-1

124-40-3

88-27-7

Reaction Conditions

Reference

Synthesis and antioxidative properties of some 2,6-di-tert-butyl-4-aminomethylphenols

Guliev, F. A.; et al, Azerbaidzhanskii Khimicheskii Zhurnal, 1998, (1), 93-96

Synthetic Circuit 6

128-37-0

68-12-2

88-27-7

Reaction Conditions

1.1 Reagents: tert-Butyl hydroperoxide , Quinoline N-oxide , Oxygen Catalysts: Cuprous iodide Solvents: Dichloromethane , Decane ; 40 °C

Reference

Cu-Catalyzed carbamoylation versus amination of quinoline N-oxide with formamides

Zhang, Yan; et al, Organic & Biomolecular Chemistry, 2019, 17(2), 309-314

Synthetic Circuit 7

50-00-0

128-39-2

88-27-7

Reaction Conditions

1.1 Reagents: Hydrochloric acid Solvents: Water ; rt
1.2 Solvents: Carbon tetrachloride ; 1 - 1.5 h, rt; rt → 45 °C; 3 - 4 h, 40 - 45 °C
2.1 1 h, reflux

Reference

Preparation of chloro- and aminomethyl derivatives of sterically hindered phenols

Guseinov, I. Sh.; et al, Azerbaidzhanskii Khimicheskii Zhurnal, 2007, (4), 114-117

Synthetic Circuit 8

50-00-0

128-39-2

88-27-7

Reaction Conditions

1.1 Reagents: Hydrochloric acid
2.1 -

Reference

Synthesis and antioxidative properties of some 2,6-di-tert-butyl-4-aminomethylphenols

Guliev, F. A.; et al, Azerbaidzhanskii Khimicheskii Zhurnal, 1998, (1), 93-96

2,6-Di-tert-butyl-4-(dimethylamino)methylphenol Raw materials

2,6-Di-tert-butyl-4-(dimethylamino)methylphenol Preparation Products

2,6-Di-tert-butyl-4-(dimethylamino)methylphenol (88-27-7)

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